4-{3-Bromo-5-ethoxy-4-[(3-methylbenzyl)oxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione

• Molecular Formula: C26H23BrN2O4
• Molecular Weight: 507.4 g/mol
• IUPAC Name: (4E)-4-[[3-bromo-5-ethoxy-4-[(3-methylphenyl)methoxy]phenyl]methylidene]-1-phenylpyrazolidine-3,5-dione
• InChI: InChI=1S/C26H23BrN2O4/c1-3-32-23-15-19(14-22(27)24(23)33-16-18-9-7-8-17(2)12-18)13-21-25(30)28-29(26(21)31)20-10-5-4-6-11-20/h4-15H,3,16H2,1-2H3,(H,28,30)/b21-13+
• InChI Key: DUZZPNOOIJVLBL-FYJGNVAPSA-N
• Isomeric SMILES: CCOC1=C(C(=CC(=C1)/C=C/2\C(=O)NN(C2=O)C3=CC=CC=C3)Br)OCC4=CC=CC(=C4)C
• SMILES: CCOC1=C(C(=CC(=C1)C=C2C(=O)NN(C2=O)C3=CC=CC=C3)Br)OCC4=CC=CC(=C4)C

Description

4-{3-Bromo-5-ethoxy-4-[(3-methylbenzyl)oxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione is a chemical compound that has gained significant attention in scientific research. This compound is known for its potential applications in various fields, including medicine, agriculture, and industry.

Mechanism of Action

The mechanism of action of 4-{3-Bromo-5-ethoxy-4-[(3-methylbenzyl)oxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione is not fully understood. However, it is believed to act by inhibiting various enzymes and signaling pathways that are involved in cancer cell growth, inflammation, and oxidative stress.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not fully understood. However, it has been found to have potential anticancer, anti-inflammatory, and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the advantages of 4-{3-Bromo-5-ethoxy-4-[(3-methylbenzyl)oxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione is its potential applications in various fields of scientific research. Furthermore, it is relatively easy to synthesize and has good stability.
One of the limitations of this compound is its limited solubility in water, which can make it difficult to use in certain experiments. Furthermore, the mechanism of action of this compound is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of 4-{3-Bromo-5-ethoxy-4-[(3-methylbenzyl)oxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione. One direction is to further investigate its potential anticancer properties and to develop it into a potential cancer treatment. Another direction is to investigate its potential use as a pesticide and herbicide in agriculture. Furthermore, there is potential for this compound to be used as a dye in the textile industry. Finally, further studies are needed to fully understand the mechanism of action of this compound and its biochemical and physiological effects.

Synthesis Methods

The synthesis of 4-{3-Bromo-5-ethoxy-4-[(3-methylbenzyl)oxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione involves the reaction of 3-bromo-5-ethoxy-4-hydroxybenzaldehyde with 1-phenyl-3,5-pyrazolidinedione in the presence of a catalyst. The reaction is conducted under reflux conditions and yields the desired compound in good yields.

Scientific Research Applications

4-{3-Bromo-5-ethoxy-4-[(3-methylbenzyl)oxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione has potential applications in various fields of scientific research. In medicine, this compound has been studied for its potential anticancer properties. It has been found to inhibit the growth of cancer cells in vitro and in vivo. Furthermore, this compound has also been studied for its potential anti-inflammatory and antioxidant properties.
In agriculture, this compound has been studied for its potential use as a pesticide. It has been found to be effective against various pests, including aphids, spider mites, and whiteflies. Furthermore, this compound has also been studied for its potential use as a herbicide.
In industry, this compound has been studied for its potential use as a dye. It has been found to have good dyeing properties and has been used to dye various fabrics.